2,2,2-Trifluoro-N-[3-(trifluoroacetamido)phenyl]-acetamide

• IUPAC Name: 2,2,2-trifluoro-N-[3-[(2,2,2-trifluoroacetyl)amino]phenyl]acetamide
• InChI: InChI=1S/C10H6F6N2O2/c11-9(12,13)7(19)17-5-2-1-3-6(4-5)18-8(20)10(14,15)16/h1-4H,(H,17,19)(H,18,20)
• InChI Key: XSSQNTJYQBQTJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(F)(F)F)NC(=O)C(F)(F)F
• Molecular Formula: C10H6F6N2O2
• Molecular Weight: 300.16 g/mol

Description

“2,2,2-Trifluoroacetamide” is used in a convenient alternative to the Gabriel synthesis of primary amines from halides by N-alkylation followed by cleavage of the readily-hydrolyzed trifluoroacetyl group and for improved N-alkylation under phase-transfer conditions allowing successive alkylation with different alkyl groups.

Synthesis Analysis

The synthesis of “2,2,2-Trifluoroacetamide” involves a convenient alternative to the Gabriel synthesis of primary amines from halides by N-alkylation. This is followed by cleavage of the readily-hydrolyzed trifluoroacetyl group and for improved N-alkylation under phase-transfer conditions allowing successive alkylation with different alkyl groups.

Chemical Reactions Analysis

The chemical reactions involving “2,2,2-Trifluoroacetamide” primarily involve its use in the synthesis of primary amines from halides by N-alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,2,2-Trifluoroacetamide” include solubility in water (460 g/L at 20°C), alcohol, ether, chloroform (partially), and methanol. It appears as white to pale cream crystals or powder or crystalline powder.

Safety and Hazards

The safety and hazards associated with “2,2,2-Trifluoroacetamide” include its classification as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.